2-chloro-N-cyclopentyl-5-(3,3-diethoxy-1-propyn-1-yl)-4-Pyrimidinamine

• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-cyclopentyl-5-(3,3-diethoxyprop-1-ynyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C17H25N3O2/c1-4-21-16(22-5-2)11-10-14-12-18-13(3)19-17(14)20-15-8-6-7-9-15/h12,15-16H,4-9H2,1-3H3,(H,18,19,20)
• InChI Key: MUUKBYAWQIAVOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C#CC1=CN=C(N=C1NC2CCCC2)C)OCC

Description

2-Chloro-N-cyclopentyl-5-(3,3-diethoxy-1-propyn-1-yl)-4-pyrimidinamine is a pyrimidine derivative characterized by a chloro substituent at position 2, a cyclopentylamine group at position 4, and a 3,3-diethoxy-1-propyn-1-yl moiety at position 5. The pyrimidine core is a versatile scaffold in medicinal chemistry, often associated with bioactivity targeting enzymes, receptors, or nucleic acids.

Comparison with Similar Compounds

Structural Comparison

Pyrimidinamine derivatives share a common core but differ in substituents, which critically influence their biological activity and toxicity. Key structural comparisons include:

Table 1: Structural Features of Pyrimidinamine Derivatives

Compound Name	Position 2	Position 4	Position 5	Core Structure
Target Compound	Cl	N-cyclopentyl	3,3-diethoxy-1-propyn-1-yl	4-Pyrimidinamine
BHF177 (GABAB modulator)	CH₃	N-bicyclo[2.2.1]hept-2-yl	4-(trifluoromethyl)phenyl	4-Pyrimidinamine
Crimidine (pesticide)	Cl	N,N,6-trimethyl	–	4-Pyrimidinamine

• Position 4 : The cyclopentylamine group in the target compound contrasts with Crimidine’s trimethylamine and BHF177’s bicyclic substituent. These differences likely alter receptor affinity and pharmacokinetics.
• Position 5 : The target compound’s diethoxy-propynyl group is unique, possibly improving solubility compared to BHF177’s lipophilic trifluoromethylphenyl group or Crimidine’s lack of a substituent.

Mechanistic Insights from GABAB Receptor Studies

GABAB receptors require heterodimerization of GABAB1 and GABAB2 subunits for functionality. Compounds like BHF177 act as positive allosteric modulators (PAMs), enhancing receptor activity without direct agonism, thereby avoiding side effects such as sedation. In contrast, the target compound’s structural features (e.g., cyclopentylamine) may influence subunit interaction or allosteric coupling, though its exact mechanism remains speculative.